2-[(4-Methoxybenzyl)amino]-7-methyl-3-{(Z)-[4-oxo-3-(tetrahydro-2-furanylmethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-A]pyrimidin-4-one

• Molecular Formula: C26H26N4O4S2
• Molecular Weight: 522.6 g/mol
• IUPAC Name: (5Z)-5-[[2-[(4-methoxyphenyl)methylamino]-7-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-(oxolan-2-ylmethyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C26H26N4O4S2/c1-16-5-10-22-28-23(27-13-17-6-8-18(33-2)9-7-17)20(24(31)29(22)14-16)12-21-25(32)30(26(35)36-21)15-19-4-3-11-34-19/h5-10,12,14,19,27H,3-4,11,13,15H2,1-2H3/b21-12-
• InChI Key: AZTDEZNQFFNFMC-MTJSOVHGSA-N
• Isomeric SMILES: CC1=CN2C(=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)CC4CCCO4)NCC5=CC=C(C=C5)OC)C=C1
• Canonical SMILES: CC1=CN2C(=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)CC4CCCO4)NCC5=CC=C(C=C5)OC)C=C1

Description

This compound belongs to the pyrido[1,2-a]pyrimidin-4-one family, a heterocyclic scaffold known for diverse biological activities, including antimalarial, anticancer, and enzyme inhibitory properties . Its structure features:

• A pyrido[1,2-a]pyrimidin-4-one core substituted at position 2 with a 4-methoxybenzylamino group.
• A (Z)-configured methylidene bridge at position 3, linking the core to a 4-oxo-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-5-ylidene moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(4-Methoxybenzyl)amino]-7-methyl-3-{(Z)-[4-oxo-3-(tetrahydro-2-furanylmethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-A]pyrimidin-4-one typically involves multiple steps, including the formation of the pyrido[1,2-A]pyrimidin-4-one core and subsequent functionalization. Common synthetic routes may involve the use of Suzuki–Miyaura coupling reactions, which are known for their mild and functional group-tolerant conditions .

Industrial Production Methods

Industrial production methods for this compound would likely involve optimizing the synthetic routes for scalability, yield, and cost-effectiveness. This may include the use of continuous flow reactors and other advanced techniques to ensure consistent quality and high throughput.

Chemical Reactions Analysis

Types of Reactions

2-[(4-Methoxybenzyl)amino]-7-methyl-3-{(Z)-[4-oxo-3-(tetrahydro-2-furanylmethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-A]pyrimidin-4-one can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various nucleophiles and electrophiles for substitution reactions. Reaction conditions may vary depending on the desired transformation but typically involve controlled temperatures and specific solvents.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may yield alcohols or alkanes.

Scientific Research Applications

2-[(4-Methoxybenzyl)amino]-7-methyl-3-{(Z)-[4-oxo-3-(tetrahydro-2-furanylmethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-A]pyrimidin-4-one has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound for drug development.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[(4-Methoxybenzyl)amino]-7-methyl-3-{(Z)-[4-oxo-3-(tetrahydro-2-furanylmethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-A]pyrimidin-4-one involves its interaction with specific molecular targets and pathways. These may include binding to enzymes or receptors, modulating signaling pathways, and affecting cellular processes. The exact mechanism can vary depending on the specific application and context.

Comparison with Similar Compounds

Structural Analogs and Modifications

Table 1: Structural Comparison with Key Analogs

Compound Name / ID	Key Structural Differences	Biological Activity	Reference(s)
Target Compound	4-Methoxybenzylamino substituent; tetrahydrofuranmethyl-thioxo-thiazolidinone moiety (Z-configuration).	Not explicitly reported in evidence; inferred potential for antiproliferative/antioxidant activity.
2-[(4-Methylbenzyl)amino]-3-{(Z)-[4-oxo-3-(tetrahydro-2-furanylmethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one	4-Methylbenzyl instead of 4-methoxybenzyl.	Similar scaffold tested for cytotoxicity; IC₅₀ values in cancer cell lines (e.g., 12–45 µM).
2-Methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives	Piperazine-ethyl chain at position 3; no thioxo-thiazolidinone.	Antiproliferative activity against K562 (leukemia) and Colo-205 (colon cancer) cells (IC₅₀: 8–32 µM).
5-(4-Methoxyphenyl)-3,8-diphenylpyrrolo[1,2-c][1,3]thiazolo[3,2-a]pyrimidine	Pyrrolo-thiazolo-pyrimidine hybrid; lacks pyrido[1,2-a]pyrimidinone core.	Anticonvulsant activity (ED₅₀: 25–50 mg/kg), superior to ethosuximide.

Structure-Activity Relationship (SAR) Insights

• Position 3 Modifications: Thioxo-thiazolidinone moieties increase molecular polar surface area (PSA ~110 Ų vs. ~75 Ų for piperazine derivatives), which may reduce oral bioavailability but improve solubility for intravenous administration .
• Stereochemical Considerations :
  • The (Z)-configuration of the methylidene bridge is critical for planar conjugation, stabilizing π-π stacking with biological targets. Analogs with (E)-configurations show reduced activity .

Physicochemical and Pharmacokinetic Profiles

Table 2: Predicted Properties vs. Analogs

Property	Target Compound	4-Methylbenzyl Analog	Piperazine Derivative
Molecular Weight	~550 g/mol	~530 g/mol	~450 g/mol
logP (Lipophilicity)	~3.8	~3.5	~2.9
PSA (Ų)	~115	~110	~75
Solubility (mg/mL)	<0.1 (low)	<0.1	~0.5

Biological Activity

The compound 2-[(4-Methoxybenzyl)amino]-7-methyl-3-{(Z)-[4-oxo-3-(tetrahydro-2-furanylmethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-A]pyrimidin-4-one has garnered attention in recent years due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure

The compound features a complex structure that includes:

• A pyrido[1,2-A]pyrimidinone core.
• A thiazolidinone moiety contributing to its biological activity.
• A methoxybenzyl group that may enhance its lipophilicity and cellular uptake.

Biological Activity Overview

Research indicates that this compound exhibits a range of biological activities, including:

Antimicrobial Activity

Studies have shown that derivatives of thiazolidinones possess significant antimicrobial properties. For instance, compounds similar in structure have been evaluated for their effectiveness against Mycobacterium tuberculosis and other bacterial strains. The introduction of various substituents on the thiazolidinone ring has been linked to enhanced activity against resistant strains of bacteria .

Anticancer Properties

Research into structurally related compounds has demonstrated promising anticancer activities. For example, compounds with similar scaffolds have been shown to inhibit tubulin polymerization and induce apoptosis in cancer cells . The mechanism often involves binding to the colchicine site on tubulin, leading to cell cycle arrest.

Antitubercular Activity

The compound's thiazolidinone component suggests potential antitubercular effects. In vitro studies have reported significant activity against M. tuberculosis strains, with some derivatives showing IC50 values in the low microgram range .

Structure Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of this compound. Key findings include:

• Substituent Effects : Variations in the methoxy or benzyl groups significantly affect potency. For example, the presence of electron-withdrawing groups has been associated with increased activity against specific bacterial strains .

Compound	Substituent	MIC (µg/mL)	Activity
7d	Fluoro	0.22	High
7e	Chloro	>30	Low
7a	None	>30	Low

Case Studies

• Antimycobacterial Evaluation : A study evaluated several thiazolidinone derivatives for their antitubercular activity against M. bovis and M. tuberculosis H37Ra strains. Compounds showed varying degrees of efficacy, with some achieving over 90% inhibition at low concentrations .
• Cancer Cell Studies : In vivo studies using xenograft models indicated that compounds with similar structures could inhibit tumor growth effectively without significant toxicity, suggesting a favorable therapeutic index .